Cas no 145459-19-4 (Heterophyllin B)

• Product Name: Heterophyllin B
• CAS No: 145459-19-4
• MF: C₄₀H₅₈N₈O₈
• MW: 778.937329769135
• CID: 218732
• PubChem ID: 102022989
• Update Time: 2026-05-14

Heterophyllin B Chemical and Physical Properties

Names and Identifiers

• Heterophyllin B
• Cyclo(glycylglycyl-L-leucyl-L-prolyl-L-prolyl-L-prolyl-L-isoleucyl-L-phenylalanyl)
• Cyclo(glycylglycyl-L-isoleucyl-L-prolyl-L-prolyl-L-prolyl-L-isole ucyl-L-phenylalanyl)
• 1H,25H-Tripyrrolo[1,2-a:1',2'-d:1'',2''-g][1,4,7,10,13,16,19,22]octaazacyclotetracosine,cyclic peptide deriv.
• 24-Benzyl-27-butan-2-yl-15-(2-methylpropyl)-1,7,13,16,19,22,25,28-octazatetracyclo[28.3.0.03,7.09,13
• C40H58N8O8
• 8146AH
• (3S,9S,15S,24S,27S,30S)-24-benzyl-27-[(2S)-butan-2-yl]-15-(2-methylpropyl)-1,7,13,16,19,22,25,28-octazatetracyclo[28.3.0.03,7.09,13]tritriacontane-2,8,14,17,20,23,26,29-octone
• CS-0016982
• AKOS030530179
• MS-31412
• (6S,15S,18S,20aS,25aS,30aS)-15-Benzyl-18-((S)-sec-butyl)-6-isobutylicosahydro-1H,25H-tripyrrolo[1,2-a:1',2'-d:1'',2''-g][1,4,7,10,13,16,19,22]octaazacyclotetracosin-5,8,11,14,17,20,25,30(30aH)-octaone
• HY-N1476
• HeterophyllinB
• 145459-19-4
• MFCD22125018
• 1ST14907
• (3S,9S,15S,24S,27S,30S)-24-BENZYL-27-[(2S)-BUTAN-2-YL]-15-(2-METHYLPROPYL)-1,7,13,16,19,22,25,28-OCTAAZATETRACYCLO[28.3.0.0(3),?.0?,(1)(3)]TRITRIACONTAN-2,8,14,17,20,23,26,29-OCTONE
• (3S,9S,15S,24S,27S,30S)-24-benzyl-27-((2S)-butan-2-yl)-15-(2-methylpropyl)-1,7,13,16,19,22,25,28-octazatetracyclo(28.3.0.03,7.09,13)tritriacontane-2,8,14,17,20,23,26,29-octone
• DA-53957

• MDL： MFCD22125018
• Inchi： InChI=1S/C40H58N8O8/c1-5-25(4)34-37(53)44-27(21-26-12-7-6-8-13-26)35(51)42-22-32(49)41-23-33(50)43-28(20-24(2)3)38(54)47-18-10-15-30(47)40(56)48-19-11-16-31(48)39(55)46-17-9-14-29(46)36(52)45-34/h6-8,12-13,24-25,27-31,34H,5,9-11,14-23H2,1-4H3,(H,41,49)(H,42,51)(H,43,50)(H,44,53)(H,45,52)/t25-,27-,28-,29-,30-,31-,34-/m0/s1
• InChI Key： KYAVLJJQNUHRMR-PPLFBOPFSA-N
• SMILES： CCC(C)C1C(=O)NC(CC2=CC=CC=C2)C(=O)NCC(=O)NCC(=O)NC(CC(C)C)C(=O)N3C(CCC3)C(=O)N4C(CCC4)C(=O)N5C(CCC5)C(=O)N1

Computed Properties

• Exact Mass: 778.43800
• Monoisotopic Mass: 778.43776084 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 56
• Rotatable Bond Count: 6
• Complexity: 1480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 206
• Molecular Weight: 778.9

Experimental Properties

• Color/Form: Powder
• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 1159.7±65.0 °C at 760 mmHg
• Flash Point: 655.1±34.3 °C
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 223.88000
• LogP: 1.18790

Heterophyllin B Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides
• Botanical Cyclopeptides